Cas no 859940-73-1 (1-Bromo-3-methanesulfonylpropane)

1-Bromo-3-methanesulfonylpropane is a versatile alkylating agent and synthetic intermediate used in organic synthesis and pharmaceutical applications. Its key structural features—a reactive bromoalkyl group and a methanesulfonyl moiety—enable selective functionalization and participation in nucleophilic substitution reactions. The compound is particularly valuable in the preparation of sulfone-containing derivatives, which are useful in medicinal chemistry and materials science. Its stability under standard conditions and well-defined reactivity profile make it a reliable reagent for constructing complex molecular architectures. The methanesulfonyl group enhances solubility in polar solvents, facilitating reaction workup and purification. This compound is commonly employed in the synthesis of biologically active molecules and fine chemicals.

1-Bromo-3-methanesulfonylpropane structure

859940-73-1 structure

Product Name:1-Bromo-3-methanesulfonylpropane

CAS No:859940-73-1

MF:C₄H₉BrO₂S

MW:201.082059621811

MDL:MFCD12823573

CID:2111576

PubChem ID:51892082

Update Time:2025-06-25

1-Bromo-3-methanesulfonylpropane Chemical and Physical Properties

Names and Identifiers

- 1-?Bromo-?3-?methylsulfonylpropan?e
- 1-BroMo-3-(Methylsulfonyl)propane
- 1-bromo-3-methanesulfonylpropane
- 1-Bromo-3-methanesulfonyl-propane
- C4H9BrO2S
- 3-bromopropyl methyl sulfone
- BNECODFCHDCLDN-UHFFFAOYSA-N
- 1-bromo-3-methanesulfonyl propane
- NE23016
- SB17656
- Propane, 1-bromo-3-(methylsulfonyl)-
- Y1951
- 1-Bromo-3-(methylsulfonyl)propane (ACI)
- Sulfone, (γ-bromopropyl) methyl (1CI)
- 1-Bromo-3-methansulfonylpropane
- 1-Bromo-3-methylsulfonylpropane
- DA-31720
- E78613
- SY191290
- 859940-73-1
- SCHEMBL1118598
- EN300-73984
- A1-02634
- AKOS010251466
- 1-Bromo-3-methylsulfonyl-propane
- MFCD12823573
- F8881-7268
- J-504427
- BS-12936
- CS-0142400
- 1-Bromo-3-methanesulfonylpropane
- MDL： MFCD12823573
- Inchi： 1S/C4H9BrO2S/c1-8(6,7)4-2-3-5/h2-4H2,1H3
- InChI Key： BNECODFCHDCLDN-UHFFFAOYSA-N
- SMILES： BrCCCS(C)(=O)=O

Computed Properties

Exact Mass: 199.95066g/mol
Monoisotopic Mass: 199.95066g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.5
XLogP3: 0.7

1-Bromo-3-methanesulfonylpropane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B814460-25mg	1-bromo-3-methanesulfonylpropane	859940-73-1		25mg	$ 50.00	2022-06-06
TRC	B814460-50mg	1-bromo-3-methanesulfonylpropane	859940-73-1		50mg	$ 95.00	2022-06-06
TRC	B814460-250mg	1-bromo-3-methanesulfonylpropane	859940-73-1		250mg	$ 320.00	2022-06-06
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY191290-1g	1-Bromo-3-(methylsulfonyl)propane	859940-73-1	≥95%	1g	¥5500.00	2025-04-12
eNovation Chemicals LLC	Y1193695-1g	1-Bromo-3-(methylsulfonyl)propane	859940-73-1	95%	1g	$715	2024-07-20
eNovation Chemicals LLC	Y1200698-5g	1-Bromo-3-(methylsulfonyl)propane	859940-73-1	95%	5g	$400	2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1213040-100mg	1-Bromo-3-(methylsulfonyl)propane	859940-73-1	97%	100mg	￥93.00	2024-07-28
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1213040-1g	1-Bromo-3-(methylsulfonyl)propane	859940-73-1	97%	1g	￥588.00	2024-07-28
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